1-methyl-2-oxo-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-2-oxo-N-[(4-phenyloxan-4-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H22N2O3/c1-21-11-5-8-16(18(21)23)17(22)20-14-19(9-12-24-13-10-19)15-6-3-2-4-7-15/h2-8,11H,9-10,12-14H2,1H3,(H,20,22)
• InChI Key: FABQQNALYLGTER-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NCC2(CCOCC2)C3=CC=CC=C3
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

1-methyl-2-oxo-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H22N2O3 and its molecular weight is 326.396. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

• The compound's structural analysis has been significant in understanding the properties of related chemical structures. For instance, studies on similar compounds, like methyl 3-(benzoylamino)-6-methyl-2-oxo-2H-pyran-5-carboxylate, have revealed insights into hydrogen bonding and molecular interactions, which are crucial for developing new chemical entities (Kranjc et al., 2012).
• Synthesis techniques for related compounds have been explored, such as in the creation of novel 1,2,4-oxadiazole heterocyclic compounds. These techniques can be adapted for synthesizing derivatives of the compound (Kumar & Mashelker, 2007).

Hydrogen Bonding Studies

• Studies on similar compounds have provided insights into hydrogen bonding. For example, research on 1-ethyl-2-methyl-4-oxo-1,4-dihydropyridin-3-yloxyethanoic acid demonstrated the importance of hydrogen bonding in molecular stability and reactivity (Dobbin et al., 1993).

Pharmacological Applications

• The structural features of related compounds have been used to develop potential pharmacological agents. For instance, the synthesis of pyrazolopyrimidines derivatives has been explored for their anticancer and anti-inflammatory properties (Rahmouni et al., 2016).
• Enaminonitriles, which share structural similarities, have been utilized in synthesizing various heterocyclic compounds with potential therapeutic applications (Fadda et al., 2012).

Chemical Reactivity and Transformations

• Research has focused on understanding the reactivity and transformation potential of similar compounds. For example, studies on 1H-pyrazole-3-carboxamide derivatives have provided insights into the formation of different chemical structures through various reactions (Yıldırım et al., 2005).

Supramolecular Chemistry

• The study of related compounds has contributed to the field of supramolecular chemistry, particularly in understanding molecular self-assembly and crystal structures. This knowledge is instrumental in designing new materials with specific properties (Vishweshwar et al., 2002).